Cas no 2170104-51-3 (3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: 3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 2170104-51-3
• MF: C₂₆H₃₁ClN₂O₈S
• MW: 567.050945520401
• CID: 5726115
• Update Time: 2025-10-29

3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Amlodipine Impurity 10
• 3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate

• Inchi： 1S/C20H25ClN2O5.C6H6O3S/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6/h5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9)
• InChI Key： ZPBWCRDSRKPIDG-UHFFFAOYSA-N
• SMILES： O=S(=O)(O)C1=CC=CC=C1.O=C(OCC)C1C(C2=C(Cl)C=CC=C2)C(C(=O)OC)=C(C)NC=1COCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate

3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 2170104-51-3): A Comprehensive Overview

3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 2170104-51-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,4-dihydropyridines, which are well-known for their calcium channel blocking properties and have been extensively studied for their cardiovascular and neuroprotective effects.

The molecular structure of 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate is characterized by a central 1,4-dihydropyridine ring substituted with various functional groups. The presence of the 2-chlorophenyl and methoxymethyl groups imparts unique pharmacological properties to this compound. The ethylester and methylester functionalities at the C-3 and C-5 positions, respectively, contribute to its overall stability and bioavailability.

Recent studies have highlighted the potential of 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate in treating various cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent calcium channel blocking activity, which can effectively reduce blood pressure and prevent myocardial ischemia. The mechanism of action involves selective inhibition of L-type calcium channels in vascular smooth muscle cells, leading to vasodilation and improved blood flow.

In addition to its cardiovascular benefits, 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate has shown promise in neuroprotective applications. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress and apoptosis induced by ischemia-reperfusion injury. The neuroprotective effects are attributed to its ability to modulate intracellular calcium levels and reduce the production of reactive oxygen species (ROS).

The synthesis of 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate aldehyde with a substituted malonate ester in the presence of a strong base. Subsequent cyclization and functional group modifications yield the desired product. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential for conditions such as hypertension and ischemic stroke.

The pharmacokinetic properties of 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for once or twice daily dosing regimens. Metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted in urine and feces.

In conclusion, 3-Ethyl 5-methyl 4-(2-chlorophenyl)-2-(methoxymethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 2170104-51-3) represents a promising candidate for the development of novel therapeutic agents targeting cardiovascular and neurological disorders. Its unique molecular structure and multifaceted biological activities make it an exciting area of research for both academic and industrial scientists. As further studies continue to unravel its full potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.